Cas no 2680818-57-7 (Benzyl 3-(3-hydroxyazetidin-1-yl)pyrrolidine-1-carboxylate)

• Product Name: Benzyl 3-(3-hydroxyazetidin-1-yl)pyrrolidine-1-carboxylate
• CAS No: 2680818-57-7
• MF: C₁₅H₂₀N₂O₃
• MW: 276.330904006958
• CID: 6153456
• PubChem ID: 165932299
• Update Time: 2025-06-12

Benzyl 3-(3-hydroxyazetidin-1-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 3-(3-hydroxyazetidin-1-yl)pyrrolidine-1-carboxylate
• 2680818-57-7
• EN300-7096692
• Benzyl 3-(3-hydroxyazetidin-1-yl)pyrrolidine-1-carboxylate

• Inchi： 1S/C15H20N2O3/c18-14-9-17(10-14)13-6-7-16(8-13)15(19)20-11-12-4-2-1-3-5-12/h1-5,13-14,18H,6-11H2
• InChI Key： HSKYUSUYECCNES-UHFFFAOYSA-N
• SMILES： OC1CN(C1)C1CN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 276.14739250g/mol
• Monoisotopic Mass: 276.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 53Ų

Additional information on Benzyl 3-(3-hydroxyazetidin-1-yl)pyrrolidine-1-carboxylate

Comprehensive Overview of Benzyl 3-(3-hydroxyazetidin-1-yl)pyrrolidine-1-carboxylate (CAS No. 2680818-57-7)

Benzyl 3-(3-hydroxyazetidin-1-yl)pyrrolidine-1-carboxylate (CAS No. 2680818-57-7) is a sophisticated organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique azetidine and pyrrolidine moieties, is a promising candidate for drug discovery and development. Its molecular structure, featuring a benzyl carboxylate group and a hydroxyazetidine ring, offers versatile reactivity, making it valuable for synthesizing novel therapeutic agents. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders, anti-inflammatory therapies, and enzyme inhibition.

The growing demand for heterocyclic compounds in medicinal chemistry has propelled the study of Benzyl 3-(3-hydroxyazetidin-1-yl)pyrrolidine-1-carboxylate. Its azetidine ring, a four-membered nitrogen-containing heterocycle, is known for its conformational rigidity and bioactivity, which are critical in designing drug-like molecules. Meanwhile, the pyrrolidine scaffold enhances solubility and bioavailability, addressing one of the key challenges in modern pharmacology. These attributes align with current trends in fragment-based drug design (FBDD) and small-molecule therapeutics, which dominate pharmaceutical R&D today.

From a synthetic chemistry perspective, CAS No. 2680818-57-7 serves as a versatile intermediate. Its hydroxyazetidine functionality allows for further derivatization, enabling the creation of libraries of compounds for high-throughput screening (HTS). This is particularly relevant given the industry's shift toward AI-driven drug discovery, where computational models predict the efficacy of novel compounds. The compound's compatibility with click chemistry and cross-coupling reactions further expands its utility in bioconjugation and proteolysis-targeting chimera (PROTAC) development.

In the context of green chemistry, Benzyl 3-(3-hydroxyazetidin-1-yl)pyrrolidine-1-carboxylate exemplifies the push for sustainable synthesis. Researchers are exploring catalytic methods and microwave-assisted reactions to optimize its production, minimizing waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production). Such efforts resonate with environmentally conscious investors and stakeholders in the life sciences sector.

The compound's potential in neurological research is another hot topic. With rising interest in neurodegenerative diseases such as Alzheimer's and Parkinson's, CAS No. 2680818-57-7 is being investigated for its ability to modulate neurotransmitter receptors or ion channels. Its blood-brain barrier (BBB) permeability is a subject of ongoing studies, as overcoming this barrier remains a critical hurdle in CNS drug delivery.

In summary, Benzyl 3-(3-hydroxyazetidin-1-yl)pyrrolidine-1-carboxylate (CAS No. 2680818-57-7) represents a convergence of cutting-edge chemistry and biomedical innovation. Its structural features and functional groups make it a standout in medicinal chemistry, while its applications align with contemporary research priorities like AI in drug discovery, sustainability, and CNS therapeutics. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing precision medicine and targeted therapies.